Cas no 102696-70-8 ((2E)-3-(3-methylthiophen-2-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(3-methylthiophen-2-yl)prop-2-enoic acid
• CAS No: 102696-70-8
• MF: C₈H₈O₂S
• MW: 168.212921142578
• CID: 97552
• PubChem ID: 1485238
• Update Time: 2025-06-10

(2E)-3-(3-methylthiophen-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3-methyl-2-thienyl)-, (2E)-
• 3-(3-methylthiophen-2-yl)prop-2-enoic acid
• (2E)-3-(3-methylthiophen-2-yl)prop-2-enoic acid
• SMR000369069
• J-501892
• AKOS000263508
• UNII-85623DMP6I
• CS-0368953
• EN300-832912
• F9995-2610
• 3-(3-Methylthiophen-2-yl)acrylic acid
• 85623DMP6I
• SCHEMBL5283644
• NCGC00246104-01
• 3-(3-Methyl-2-thienyl)acrylic acid
• HMS2723M04
• CP-20,107
• (2E)-3-(3-Methyl-2-thienyl)-2-propenoic acid #
• Q27269598
• AC-12830
• 3-(3-METHYL-2-THIENYL)ACRYLICACID
• (2E)-3-(3-methyl-2-thienyl)acrylic acid
• 77741-66-3
• A865165
• Z2942851704
• EN300-11219
• CEA69670
• HMS1367A05
• MLS001002546
• (E)-3-(3-methylthiophen-2-yl)prop-2-enoic acid
• 102696-70-8
• 3-(3-Methyl-2-thienyl)-2-propenoic acid
• (E)-3-(3-methylthiophen-2-yl)acrylic acid
• 3-(3-Methylthiophen-2-yl)acrylicacid
• 7R-0651
• CHEMBL1651770
• (E)-3-(3-methyl-2-thienyl)-2-propenoic acid
• 2-Propenoic acid, 3-(3-methyl-2-thienyl)-
• CP 20107
• ALBB-007473
• G19157
• STK504555

• MDL： MFCD00209366
• Inchi： 1S/C8H8O2S/c1-6-4-5-11-7(6)2-3-8(9)10/h2-5H,1H3,(H,9,10)/b3-2+
• InChI Key： AUFDGOVNVKDTEB-NSCUHMNNSA-N
• SMILES： S1C=CC(C)=C1/C=C/C(=O)O

Computed Properties

• Exact Mass: 168.02454
• Monoisotopic Mass: 168.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2
• XLogP3: 2

Experimental Properties

• Density: 1.286
• Boiling Point: 302.9°C at 760 mmHg
• Flash Point: 137°C
• Refractive Index: 1.636
• PSA: 37.3
• LogP: 2.15430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on (2E)-3-(3-methylthiophen-2-yl)prop-2-enoic acid

Research Brief on (2E)-3-(3-methylthiophen-2-yl)prop-2-enoic acid (CAS: 102696-70-8): Recent Advances and Applications

(2E)-3-(3-methylthiophen-2-yl)prop-2-enoic acid (CAS: 102696-70-8) is a synthetic compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating biological pathways. This research brief consolidates the latest findings on this compound, focusing on its chemical properties, synthetic applications, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of (2E)-3-(3-methylthiophen-2-yl)prop-2-enoic acid as a precursor for the development of novel anti-inflammatory agents. The researchers demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and selectivity, suggesting its promise as a scaffold for COX-2-targeted drug design.

In the realm of synthetic chemistry, a recent Organic Letters publication (2024) detailed an innovative catalytic asymmetric synthesis route for (2E)-3-(3-methylthiophen-2-yl)prop-2-enoic acid. The method employs a chiral palladium catalyst to achieve high enantioselectivity, addressing previous challenges in stereocontrol. This advancement has significant implications for the scalable production of enantiopure derivatives, which are critical for pharmaceutical applications.

Another noteworthy development is the compound's emerging role in agrochemical research. A 2024 report in Bioorganic & Medicinal Chemistry identified (2E)-3-(3-methylthiophen-2-yl)prop-2-enoic acid as a key component in the synthesis of next-generation fungicides. The study highlighted its structural versatility, enabling the design of analogs with enhanced activity against fungal pathogens while maintaining low toxicity to non-target organisms.

Pharmacokinetic studies have also progressed, with a 2023 paper in Drug Metabolism and Disposition characterizing the absorption and metabolism of this compound in preclinical models. The findings revealed favorable oral bioavailability and a predictable metabolic profile, supporting its further development as a drug candidate. These results are particularly relevant for researchers exploring structure-activity relationships in thiophene-based therapeutics.

Looking ahead, the unique structural features of (2E)-3-(3-methylthiophen-2-yl)prop-2-enoic acid continue to inspire innovative applications. Current research directions include its incorporation into metal-organic frameworks for drug delivery systems and its potential as a photosensitizer in photodynamic therapy. The compound's versatility and the growing body of research underscore its importance in advancing both chemical biology and pharmaceutical sciences.